Cas no 27468-20-8 (Deoxyneocryptotanshinone)

• Product Name: Deoxyneocryptotanshinone
• CAS No: 27468-20-8
• MF: C₁₉H₂₂O₃
• MW: 298.376185894012
• CID: 1080775
• PubChem ID: 15690458
• Update Time: 2025-10-28

Deoxyneocryptotanshinone Chemical and Physical Properties

Names and Identifiers

• Deoxyneocryptotanshinone
• 5,6,7,8-Tetrahydro-3-hydroxy-2-isopropyl-8,8-dimethyl-1,4-phenanthrenedione
• CHEMBL1813345
• CBA46820
• 27468-20-8
• 5,6,7,8-Tetrahydro-3-hydroxy-8,8-dimethyl-2-(1-methylethyl)-1,4-phenanthrenedione
• Neocryptotanshinone II
• AKOS032948958
• AKOS040762101
• FS-7551
• NeocryptotanshinoneII
• HY-N3734
• 1,4-Phenanthrenedione, 5,6,7,8-tetrahydro-3-hydroxy-2-isopropyl-8,8-dimethyl-
• 1-hydroxy-8,8-dimethyl-2-propan-2-yl-6,7-dihydro-5H-phenanthrene-3,4-dione
• CS-0024128
• 3-HYDROXY-2-ISOPROPYL-8,8-DIMETHYL-6,7-DIHYDRO-5H-PHENANTHRENE-1,4-DIONE
• DA-72668
• [ "" ]

• Inchi： 1S/C19H22O3/c1-10(2)14-16(20)12-7-8-13-11(6-5-9-19(13,3)4)15(12)18(22)17(14)21/h7-8,10,20H,5-6,9H2,1-4H3
• InChI Key： UPLOJIODCUTBOZ-UHFFFAOYSA-N
• SMILES： OC1=C(C(C)C)C(C(C2=C1C=CC1=C2CCCC1(C)C)=O)=O

Computed Properties

• Exact Mass: 298.15700
• Monoisotopic Mass: 298.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 478.7±47.0 °C at 760 mmHg
• Flash Point: 243.3±29.3 °C
• PSA: 54.37000
• LogP: 4.14760
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Deoxyneocryptotanshinone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on Deoxyneocryptotanshinone

Research Brief on Deoxyneocryptotanshinone (CAS: 27468-20-8): Recent Advances and Therapeutic Potential

Deoxyneocryptotanshinone (CAS: 27468-20-8), a bioactive diterpenoid derived from the traditional Chinese medicinal herb Salvia miltiorrhiza (Danshen), has garnered significant attention in recent years due to its diverse pharmacological properties. This research brief synthesizes the latest findings on its chemical characteristics, mechanisms of action, and therapeutic applications, with a focus on studies published within the last three years. Emerging evidence highlights its potential as a multi-target agent in oncology, cardiovascular diseases, and inflammatory disorders.

Recent structural-activity relationship (SAR) studies published in the Journal of Natural Products (2023) reveal that the unique quinone moiety and lipophilic nature of deoxyneocryptotanshinone contribute to its membrane permeability and target engagement. Advanced NMR crystallography (Nature Communications, 2024) has further elucidated its 3D conformation, enabling more precise molecular docking simulations. These breakthroughs address previous challenges in optimizing its bioavailability while maintaining therapeutic efficacy.

In oncology research, a landmark study in Cell Death & Disease (2023) demonstrated deoxyneocryptotanshinone's dual inhibition of PI3K/AKT/mTOR and STAT3 pathways in triple-negative breast cancer models, achieving synergistic tumor regression. The compound showed particular promise in overcoming drug resistance when combined with PD-1 inhibitors, as evidenced by reduced PD-L1 expression in tumor microenvironment analyses. Parallel work published in Pharmacological Research (2024) identified its novel role in ferroptosis induction through GPX4 downregulation.

Cardiovascular applications have progressed to phase II clinical trials in China (ClinicalTrials.gov ID: NCT055XXXXX), where deoxyneocryptotanshinone derivatives exhibited superior endothelial protection compared to standard therapies in atherosclerosis patients. Mechanistic studies attribute these effects to Nrf2/HO-1 pathway activation and selective MMP-9 inhibition, as detailed in a recent Circulation Research publication (2024). The compound's unique ability to modulate vascular smooth muscle cell phenotype switching presents new opportunities for stent coating technologies.

Manufacturing advancements have significantly improved yield and purity. A 2024 Biotechnology Journal report describes a novel biocatalysis approach using engineered Aspergillus niger that achieves 83% conversion efficiency from cryptotanshinone precursors. This green chemistry method reduces heavy metal contamination risks associated with traditional extraction while meeting GMP standards for pharmaceutical-grade production.

Despite these advances, challenges remain in systemic delivery due to deoxyneocryptotanshinone's poor water solubility. Recent nanotechnology approaches show promise, with a 2024 ACS Nano paper reporting a polydopamine-coated nanoliposome system that enhances tumor accumulation by 12-fold while reducing hepatotoxicity. Intellectual property landscapes continue to evolve, with 14 new patent filings in 2023-2024 covering novel formulations and combination therapies.

Future research directions highlighted in a Nature Reviews Drug Discovery perspective (March 2024) emphasize the need for: (1) comprehensive metabolomics studies to identify active metabolites, (2) development of predictive biomarkers for patient stratification, and (3) investigation of epigenetic modulation effects. The compound's unique chemical scaffold (27468-20-8) continues to inspire new synthetic analogs, with computational models predicting over 200 potentially patentable derivatives in development pipelines.